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Compound of Interest

Compound Name: 2-Iodothiophenol

Cat. No.: B3069315 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 2-Iodothiophenol, a critical building

block in organic synthesis, particularly for pharmaceutical and materials science applications.

This document is intended for researchers, scientists, and professionals in drug development,

offering a comprehensive resource on its chemical properties, nomenclature, and synthetic

utility.

Core Compound Identification
Identifier Value

IUPAC Name 2-iodobenzenethiol[1][2]

CAS Number 37972-89-7[1][3]

Molecular Formula C₆H₅IS[3][4]

Molecular Weight 236.08 g/mol [2][3]

Synonyms
2-iodobenzenethiol, o-iodothiophenol,

Benzenethiol, 2-iodo-[2][5]

Physicochemical Properties
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2-Iodothiophenol is an organoiodine compound that presents as a yellow crystalline solid.[4]

Its dual functionality, featuring both a reactive thiol group and a carbon-iodine bond, makes it a

versatile precursor for a wide range of chemical transformations.

Property Value

Boiling Point 119.5 °C (at 11 Torr)[4]

Density (Predicted) 1.901 ± 0.06 g/cm³[4][5]

pKa (Predicted) 5.96 ± 0.43[4]

Synthetic Applications in Drug Development and
Materials Science
Aryl thiol derivatives are foundational in synthetic chemistry due to their prevalence in

biologically active molecules and advanced materials. The thiol group can act as an antioxidant

and metal chelator, while the carbon-iodine bond serves as a key handle for transition metal-

catalyzed cross-coupling reactions. This dual reactivity allows for the construction of complex

molecular architectures.

2-Iodothiophenol is a crucial precursor for the synthesis of sulfur-containing heterocycles,

which are prominent scaffolds in many pharmaceutical agents used to treat conditions such as

cancer, inflammation, and neurodegenerative diseases.

Synthesis of 2-Substituted Benzo[b]thiophenes
A primary application of 2-Iodothiophenol is in the synthesis of 2-substituted

benzo[b]thiophenes, a class of compounds with significant biological and material properties.

This is efficiently achieved through a palladium-catalyzed Sonogashira-type cross-coupling

reaction with terminal alkynes.

Experimental Protocol: Palladium-Catalyzed Synthesis of 2-Substituted Benzo[b]thiophenes

This protocol is based on the methodology described by Chen et al. for the synthesis of 2-

substituted benzo[b]thiophenes.[6]
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Materials:

2-Iodothiophenol (0.5 mmol)

Terminal alkyne (4 equiv.)

Palladium(II) acetate (Pd(OAc)₂, 15 mol%)

N,N,N',N'-Tetramethylethylenediamine (TMEDA, 20 mol%)

Silver trifluoroacetate (AgTFA, 1.1 equiv.)

N,N-Dimethylformamide (DMF, 2 mL)

Procedure:

To a reaction vessel, add 2-iodothiophenol (0.5 mmol), the corresponding terminal alkyne

(2.0 mmol), Pd(OAc)₂ (0.075 mmol), TMEDA (0.1 mmol), and AgTFA (0.55 mmol).

Add 2 mL of DMF to the vessel.

Purge the reaction vessel with nitrogen gas.

Heat the mixture at 110 °C for 24 hours.

After completion, the reaction is worked up and the product is purified, typically by column

chromatography, to yield the 2-substituted benzo[b]thiophene.[6]

Yields: This method has been reported to produce a range of 2-substituted benzo[b]thiophenes

in moderate to good yields, up to 87%.[1][4][6]
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Caption: Synthesis of Benzo[b]thiophenes via Sonogashira Coupling.

Synthesis of Thiochroman-4-one Derivatives
2-Iodothiophenol is also utilized in palladium-catalyzed carbonylative heteroannulation

reactions with allenes and carbon monoxide to produce thiochroman-4-one derivatives. These

structures are present in various bioactive compounds.

Experimental Protocol: Palladium-Catalyzed Carbonylative Heteroannulation

This protocol is a typical procedure for the synthesis of thiochroman-4-one derivatives from 2-
iodothiophenol and allenes.[7]

Materials:

o-Iodothiophenol (1 mmol)
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Allene (2-5 mmol)

Palladium(II) acetate (Pd(OAc)₂, 0.05 mmol)

1,1'-Bis(diphenylphosphino)ferrocene (dppf, 0.05 mmol)

N,N-Diisopropylethylamine (i-Pr₂NEt, 1.5 mmol)

Anhydrous benzene (5.0 mL)

Carbon monoxide (CO)

Procedure:

In a stainless steel autoclave, combine the allene (2-5 mmol), o-iodothiophenol (1 mmol),

Pd(OAc)₂ (0.05 mmol), dppf (0.05 mmol), and i-Pr₂NEt (1.5 mmol).

Add 5.0 mL of anhydrous benzene to the mixture.

Pressurize the autoclave with carbon monoxide to 400 psi.

Heat the mixture to 100 °C with stirring for 24-60 hours.

After the reaction, cool the autoclave to room temperature and carefully release the excess

carbon monoxide.

The crude reaction mixture is then purified, for example, by passing it through a plug of

Florisil using a hexane/ethyl acetate mixture as the eluant, to isolate the thiochroman-4-one

product.[7]
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Caption: Synthesis of Thiochroman-4-ones via Carbonylative Heteroannulation.

Conclusion
2-Iodothiophenol is an indispensable reagent for chemists in drug discovery and materials

science. Its capacity to undergo a variety of cross-coupling and annulation reactions provides

efficient pathways to valuable heterocyclic scaffolds. The methodologies outlined in this guide

serve as a foundation for further exploration and application of this versatile compound in

developing novel therapeutics and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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